N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-3,5-dimethylisoxazole-4-carboxamide

• IUPAC Name: N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C13H18N4O2/c1-8-7-11(15-17(8)4)5-6-14-13(18)12-9(2)16-19-10(12)3/h7H,5-6H2,1-4H3,(H,14,18)
• InChI Key: IPCHNUWWXWNEQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)C2=C(ON=C2C)C
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol
• CAS No.: 2034236-35-4

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrazole ring and an isoxazole ring. Pyrazole is a heterocyclic aromatic organic compound, a five-membered ring with two nitrogen atoms. Isoxazole is a five-membered heterocyclic compound containing an oxygen atom and a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and isoxazole rings would likely play a significant role in its overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrazoles and isoxazoles can participate in a variety of chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as medicinal chemistry, materials science, or chemical synthesis. Further studies could also investigate its physical and chemical properties, and its behavior under different conditions.